Cas no 2229474-14-8 (1-{6,6-dimethylbicyclo3.1.1heptan-2-yl}-2-methylpropan-2-amine)

• Product Name: 1-{6,6-dimethylbicyclo3.1.1heptan-2-yl}-2-methylpropan-2-amine
• CAS No: 2229474-14-8
• MF: C₁₃H₂₅N
• MW: 195.344303846359
• CID: 6225120
• PubChem ID: 165647066
• Update Time: 2025-06-23

1-{6,6-dimethylbicyclo3.1.1heptan-2-yl}-2-methylpropan-2-amine Chemical and Physical Properties

Names and Identifiers

• 1-{6,6-dimethylbicyclo3.1.1heptan-2-yl}-2-methylpropan-2-amine
• 2229474-14-8
• EN300-1810424
• 1-{6,6-dimethylbicyclo[3.1.1]heptan-2-yl}-2-methylpropan-2-amine

• Inchi： 1S/C13H25N/c1-12(2,14)8-9-5-6-10-7-11(9)13(10,3)4/h9-11H,5-8,14H2,1-4H3
• InChI Key： ILERVXOANVRLIQ-UHFFFAOYSA-N
• SMILES： NC(C)(C)CC1CCC2CC1C2(C)C

Computed Properties

• Exact Mass: 195.198699802g/mol
• Monoisotopic Mass: 195.198699802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 26Ų

Additional information on 1-{6,6-dimethylbicyclo3.1.1heptan-2-yl}-2-methylpropan-2-amine

Introduction to 1-{6,6-dimethylbicyclo3.1.1heptan-2-yl}-2-methylpropan-2-amine (CAS No. 2229474-14-8)

1-{6,6-dimethylbicyclo3.1.1heptan-2-yl}-2-methylpropan-2-amine is a complex organic compound with a unique structural framework that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound, identified by its CAS number 2229474-14-8, features a bicyclic structure that distinguishes it from many other organic molecules. The presence of multiple rings and substituents makes it a subject of interest for researchers exploring novel synthetic pathways and potential therapeutic applications.

The compound's molecular structure consists of a bicyclo[3.1.1]heptane core substituted with two methyl groups at the 6-position, which contributes to its stability and reactivity. This particular arrangement of atoms and functional groups allows for diverse chemical interactions, making it a valuable candidate for further investigation in drug discovery and development.

In recent years, the study of heterocyclic compounds has seen remarkable advancements, particularly in understanding their role in biological systems. The bicyclic structure of 1-{6,6-dimethylbicyclo3.1.1heptan-2-yl}-2-methylpropan-2-amine aligns well with this trend, as such molecules often exhibit unique pharmacological properties due to their rigid frameworks and ability to interact with biological targets in specific ways.

One of the most compelling aspects of this compound is its potential as a building block for more complex molecules. Researchers have been exploring its utility in synthesizing novel derivatives that could exhibit enhanced bioactivity or improved pharmacokinetic profiles. The flexibility offered by the bicyclic core allows chemists to attach various functional groups while maintaining the overall structural integrity, which is crucial for developing effective pharmaceuticals.

The synthesis of 1-{6,6-dimethylbicyclo3.1.1heptan-2-yl}-2-methylpropan-2-amine involves multi-step organic reactions that require careful optimization to achieve high yields and purity. The process often begins with the formation of the bicyclic backbone through cyclization reactions, followed by functionalization steps to introduce the methyl groups and the amine substituent at the appropriate positions.

The importance of this compound in pharmaceutical research cannot be overstated. Its unique structural features make it a promising candidate for further exploration in various therapeutic areas, including oncology, neurology, and anti-inflammatory treatments. By leveraging advanced computational methods and synthetic techniques, scientists are able to design experiments that can uncover new applications for this molecule.

In addition to its synthetic significance, 1-{6,6-dimethylbicyclo3.1.1heptan-2-yl}-2-methylpropan-2-amine has been studied for its potential role in drug delivery systems. The rigid structure of the bicyclic core can be exploited to create stable intermediates that are essential for formulating novel drug delivery platforms. These platforms aim to improve the efficacy and safety of therapeutic agents by optimizing their release profiles and targeting capabilities.

The latest research in this field highlights the compound's potential as an intermediate in the synthesis of bioactive molecules. For instance, studies have shown that derivatives of 1-{6,6-dimethylbicyclo3.1.1heptan-2-yl}-2-methylpropan-2-amine can be modified to produce compounds with significant anti-inflammatory properties. These findings underscore the importance of continued investigation into this class of molecules.

The development of new pharmaceuticals relies heavily on the availability of versatile building blocks like 1-{6,6-dimethylbicyclo3.1.1heptan-2-yl}-2-methylpropan-2-amine (CAS No. 2229474-14-8). Its unique structural features provide chemists with a platform for creating innovative molecules that can address unmet medical needs. As research progresses, it is likely that new applications for this compound will be discovered, further solidifying its importance in the pharmaceutical industry.

In conclusion, 1-{6,6-dimethylbicyclo3.1.1heptan-2-yl}-2-methylpropan-2-amine represents a significant advancement in organic chemistry and pharmaceutical research due to its complex structure and diverse potential applications. The ongoing exploration of this compound promises to yield valuable insights into new synthetic methodologies and therapeutic strategies that could benefit patients worldwide.